Cas no 296790-56-2 (3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid)

3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid structure
296790-56-2 structure
Product Name:3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid
CAS No:296790-56-2
MF:C16H12N2O3
MW:280.27808380127
CID:1085464
Update Time:2025-04-20

3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid
    • benzoic acid, 3-(4-methyl-1-oxo-2(1H)-phthalazinyl)-
    • 3-(4-methyl-1-oxophthalazin-2-yl)benzoic acid
    • Inchi: 1S/C16H12N2O3/c1-10-13-7-2-3-8-14(13)15(19)18(17-10)12-6-4-5-11(9-12)16(20)21/h2-9H,1H3,(H,20,21)
    • InChI Key: WEOHRRADPCYDSW-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C)=NN1C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 280.08486
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 69.97

3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid Pricemore >>

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